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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzoic acid

Cat. No.: B1331172 Get Quote

Essential Safety and Handling Guide for 4-(2-
Hydroxyethyl)benzoic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the operational use and disposal of 4-(2-Hydroxyethyl)benzoic acid, ensuring

the well-being of laboratory personnel and the protection of the environment.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 4-(2-Hydroxyethyl)benzoic acid

CAS Number 46112-46-3

Molecular Formula C₉H₁₀O₃

Primary Hazards Irritant

GHS Hazard Statements

H315: Causes skin irritation[1] H319: Causes

serious eye irritation[1] H335: May cause

respiratory irritation[1]
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The following table summarizes the required personal protective equipment for handling 4-(2-
Hydroxyethyl)benzoic acid.

Body Part PPE Recommendation

Eye and Face

Chemical safety goggles or a face shield and

safety glasses are mandatory to protect against

splashes.[2][3]

Hand Protection

Wear impervious chemical-resistant gloves.

Recommended materials include Nitrile rubber

(0.35 mm), Butyl rubber (0.5 mm), Neoprene

(0.5 mm), or PVC (0.5 mm).[2][4]

Body Protection

A laboratory coat is required. For handling larger

quantities or when there is a significant risk of

splashing, a chemical-resistant apron or

coveralls should be worn.[5]

Respiratory

Work in a well-ventilated area, preferably under

a chemical fume hood.[5][6] If dust formation is

likely, a NIOSH-approved respirator with a

particulate filter (e.g., P2) should be used.[7]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of 4-(2-
Hydroxyethyl)benzoic acid from preparation to post-handling cleanup.

Pre-Handling Preparations:
Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Emergency Equipment Check: Verify that a safety shower and eyewash station are readily

accessible and operational.[2]

PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free from tears or

punctures.
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Review Safety Data Sheet (SDS): Before starting any procedure, review the SDS for 4-(2-
Hydroxyethyl)benzoic acid.

Handling the Chemical:
Weighing and Transfer: Handle the solid material carefully to minimize dust generation.[6]

Use a spatula for transfers. All weighing and transfers should be conducted within a fume

hood.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

General Conduct: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke

in the handling area.

Post-Handling Procedures:
Decontamination: Wipe down the work surface with an appropriate cleaning agent.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to prevent

skin contact with any contaminants.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[5]

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.[5]

Rinse the affected skin area with plenty of soap

and water for at least 15 minutes.[5] If skin

irritation persists, seek medical attention.[1]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.[6]

Seek immediate medical attention.[6]

Disposal Plan
Proper disposal of 4-(2-Hydroxyethyl)benzoic acid and its containers is crucial to prevent

environmental contamination.

Waste Segregation and Collection:
Solid Waste: Collect any unused or waste solid 4-(2-Hydroxyethyl)benzoic acid in a

designated, clearly labeled hazardous waste container.

Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads) and

disposable PPE should also be placed in the hazardous waste container.

Empty Containers: Handle uncleaned containers as you would the product itself. Do not

reuse empty containers.
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Containerization and Labeling:
Container: Use a leak-proof, sealable container that is compatible with the chemical.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "4-(2-Hydroxyethyl)benzoic acid," and the associated hazard

symbols (e.g., irritant).

Storage and Disposal:
Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by a licensed environmental

waste disposal company. Do not dispose of this chemical down the drain or in the regular

trash.[5]
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Caption: Workflow for the safe handling of 4-(2-Hydroxyethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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